2-cyclopropyl-4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5,6-dimethylpyrimidine

• IUPAC Name: 7-[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H27N7/c1-13-12-19(28-18(22-13)11-14(2)25-28)26-7-9-27(10-8-26)21-15(3)16(4)23-20(24-21)17-5-6-17/h11-12,17H,5-10H2,1-4H3
• InChI Key: FSYSBNYWKAAFDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=C(C=C2N3CCN(CC3)C4=NC(=NC(=C4C)C)C5CC5)C
• Molecular Formula: C21H27N7
• Molecular Weight: 377.5 g/mol

Description

The compound “2-cyclopropyl-4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5,6-dimethylpyrimidine” is a novel pyrazolo[1,5-a]pyrimidine. It is closely related to N,N-diethyl-2-(2-(4-(2-fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide (2, DPA-714). This compound has been synthesized and biologically evaluated in vitro for its potential to bind the translocator protein 18 kDa (TSPO), a protein recognized as an early biomarker of neuroinflammatory processes.

Synthesis Analysis

The synthesis of this compound involves the preparation of fluoroalkyl- and fluoroalkynyl- analogues from a common iodinated intermediate via Sonogashira coupling reactions. A one-step radiolabeling of [18F]FDPA based on a novel spirocyclic iodonium ylide (SCIDY) precursor using tetra-n-butyl ammonium methanesulfonate (TBAOMs) has been demonstrated.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include Sonogashira coupling reactions. The nucleophilic radiofluorination was completed on a GE TRACERlab FX2 N synthesis module.

Mechanism of Action

Target of Action

It’s worth noting that pyrazolo[1,5-a]pyrimidine derivatives have been studied for their potential as antitumor agents .

Mode of Action

Pyrazolo[1,5-a]pyrimidine derivatives have been reported to exhibit anticancer potential and enzymatic inhibitory activity . The compound likely interacts with its targets, leading to changes that inhibit the growth of cancer cells.

Biochemical Pathways

Given the reported antitumor potential of pyrazolo[1,5-a]pyrimidine derivatives , it can be inferred that the compound may affect pathways related to cell proliferation and survival.

Result of Action

Given the reported antitumor potential of pyrazolo[1,5-a]pyrimidine derivatives , it can be inferred that the compound may inhibit the growth of cancer cells.

Future Directions

The compound has shown promise for further human translation. Its synthesis has been streamlined to make it more accessible for widespread clinical evaluation and application. The compound could be used for routine production and widespread clinical PET imaging studies.